Cas no 25753-15-5 (Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid)

Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid Properties

Names and Identifiers

• Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid
• 3-Trifluoromethylbenzoic anhydride
• [3-(trifluoromethyl)benzoyl] 3-(trifluoromethyl)benzoate
• 3-(trifluoromethyl)benzoicanhydride
• 3-(Trifluoromethyl)phenyl anhydride
• 3-trifluoromethyl-benzoic acid anhydride
• 3-(Trifluoromethyl)benzoic anhydride
• AKOS005256936
• SCHEMBL9200320
• DTXSID10344780
• 3-(Trifluoromethyl)phenyl anhydride #
• MFCD09757594
• 25753-15-5
• Benzoic acid, 3-(trifluoromethyl)-, anhydride
• DTXCID20295855
• +Expand

• MDL： MFCD09757594
• InChIKey： BYLMYFXAIMTZIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H8F6O3/c17-15(18,19)11-5-1-3-9(7-11)13(23)25-14(24)10-4-2-6-12(8-10)16(20,21)22/h1-8H
• SMILES： O=C(C1C=CC=C(C(F)(F)F)C=1)OC(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 362.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 362.03776309g/mol
• Heavy Atom Count: 25
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.72140
• PSA: 43.37000
• Refractive Index: 1.486
• Boiling Point: 387.6±42.0 °C at 760 mmHg
• Melting Point: 74-78℃
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 181.7±22.8 °C
• Color/Form: No data available
• Sensitiveness: Moisture Sensitive
• Density: 1.4±0.1 g/cm3

Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%